2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-chlorophenyl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C12H14ClNO/c13-11-5-3-10(4-6-11)9-12(15)14-7-1-2-8-14/h3-6H,1-2,7-9H2
• InChI Key: XFWLOSYCPFWTSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C12H14ClNO
• Molecular Weight: 223.70 g/mol

Description

2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one, also known as 4-CEC, is a research chemical that falls under the cathinone class. It is a synthetic stimulant that is often used for scientific research purposes. The chemical structure of 4-CEC is similar to other cathinone compounds such as Mephedrone and Methylone. The purpose of

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor. It also increases the release of these neurotransmitters, leading to increased stimulation and euphoria.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one are similar to other cathinone compounds. It produces a range of effects such as increased energy, alertness, and euphoria. It also increases heart rate, blood pressure, and body temperature. Prolonged use of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one can lead to adverse effects such as insomnia, anxiety, and psychosis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one for lab experiments include its availability, low cost, and high purity. It is also a useful tool for studying the structure-activity relationship of cathinone compounds. However, the limitations of using 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one include its potential for abuse and its adverse effects on human health.

Future Directions

There are several future directions for the study of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one. One area of research is the development of new cathinone compounds with improved safety and efficacy profiles. Another area of research is the study of the long-term effects of cathinone compounds on human health. Additionally, the use of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one as a reference standard for analytical purposes and as a calibration standard for mass spectrometry will continue to be an important area of research.
Conclusion
In conclusion, 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one, or 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one, is a synthetic stimulant that is often used for scientific research purposes. The synthesis of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one involves the reaction of 4-chlorobenzaldehyde with pyrrolidine and ethylamine. The mechanism of action of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. The biochemical and physiological effects of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one are similar to other cathinone compounds. The advantages of using 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one for lab experiments include its availability, low cost, and high purity. However, the limitations of using 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one include its potential for abuse and its adverse effects on human health. There are several future directions for the study of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one, including the development of new cathinone compounds and the study of the long-term effects of cathinone compounds on human health.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one involves the reaction of 4-chlorobenzaldehyde with pyrrolidine and ethylamine. The reaction takes place in the presence of a catalyst and produces 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one as the final product. The purity of 2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one can be increased through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

2-(4-Chlorophenyl)-1-(pyrrolidin-1-yl)ethan-1-one is primarily used for scientific research purposes. It is often used as a reference standard for analytical purposes and as a calibration standard for mass spectrometry. It is also used in the development of new drugs and as a tool for studying the structure-activity relationship of cathinone compounds.